Cas no 898785-16-5 (4-Chloro-3-methyl (1,3-dioxolan-2-ylmethyl)benzene)

• Product Name: 4-Chloro-3-methyl (1,3-dioxolan-2-ylmethyl)benzene
• CAS No: 898785-16-5
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• MDL: MFCD08064177
• CID: 1945542
• PubChem ID: 24727786
• Update Time: 2025-06-25

4-Chloro-3-methyl (1,3-dioxolan-2-ylmethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-3-METHYL (1,3-DIOXOLAN-2-YLMETHYL)BENZENE
• 2-[(4-chloro-3-methyl-phenyl)methyl]-1,3-dioxolane
• LogP
• 2-[(4-chloro-3-methylphenyl)methyl]-1,3-dioxolane
• 898785-16-5
• 4-chloro-3-methyl(1,3-dioxolan-2-ylmethyl)benzene
• DTXSID90645888
• MFCD08064177
• AKOS016023321
• 4-Chloro-3-methyl (1,3-dioxolan-2-ylmethyl)benzene

• MDL： MFCD08064177
• Inchi： 1S/C11H13ClO2/c1-8-6-9(2-3-10(8)12)7-11-13-4-5-14-11/h2-3,6,11H,4-5,7H2,1H3
• InChI Key： CFDRDURFLWRQQS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC1OCCO1

Computed Properties

• Exact Mass: 212.06000
• Monoisotopic Mass: 212.0604073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 2.56380

Additional information on 4-Chloro-3-methyl (1,3-dioxolan-2-ylmethyl)benzene

Introduction to 4-Chloro-3-methyl (1,3-dioxolan-2-ylmethyl)benzene (CAS No. 898785-16-5)

4-Chloro-3-methyl (1,3-dioxolan-2-ylmethyl)benzene (CAS No. 898785-16-5) is a versatile organic compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes a chlorinated benzene ring and a dioxolane moiety. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in various synthetic processes.

The chemical formula of 4-Chloro-3-methyl (1,3-dioxolan-2-ylmethyl)benzene is C₁₁H₁₄O₂Cl. It has a molecular weight of approximately 207.68 g/mol. The compound is typically a colorless liquid with a characteristic odor. Its boiling point is around 190°C at 760 mmHg, and it has a density of about 1.15 g/cm³ at room temperature. These physical properties make it suitable for use in a wide range of laboratory and industrial applications.

In the realm of pharmaceutical research, 4-Chloro-3-methyl (1,3-dioxolan-2-ylmethyl)benzene has garnered attention due to its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its role in the development of novel drugs targeting various diseases. For instance, researchers at the University of California have utilized this compound in the synthesis of antiviral agents that show promise in combating influenza and other viral infections. The dioxolane moiety in the molecule provides enhanced stability and solubility, which are crucial for drug delivery and efficacy.

Beyond pharmaceuticals, 4-Chloro-3-methyl (1,3-dioxolan-2-ylmethyl)benzene has found applications in the field of materials science. Its unique structure makes it an excellent precursor for the synthesis of advanced polymers and coatings. A study published in the Journal of Polymer Science highlighted the use of this compound in the development of high-performance coatings with improved adhesion and resistance to environmental factors such as UV radiation and moisture. The chlorinated benzene ring contributes to the polymer's stability, while the dioxolane group enhances its processability.

In chemical synthesis, 4-Chloro-3-methyl (1,3-dioxolan-2-ylmethyl)benzene serves as a versatile building block for constructing complex molecules. Its reactivity can be finely tuned by manipulating reaction conditions such as temperature, pressure, and catalysts. For example, researchers at the Max Planck Institute have demonstrated its utility in palladium-catalyzed cross-coupling reactions to synthesize functionalized aromatic compounds with high regioselectivity and yield. These compounds have applications in areas such as organic electronics and catalysis.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of 4-Chloro-3-methyl (1,3-dioxolan-2-ylmethyl)benzene have shown that it degrades readily under natural conditions and does not pose significant risks to aquatic or terrestrial ecosystems when used responsibly. This makes it a more sustainable choice compared to some traditional organic solvents.

In conclusion, 4-Chloro-3-methyl (1,3-dioxolan-2-ylmethyl)benzene (CAS No. 898785-16-5) is a multifaceted compound with a wide range of applications across pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure endows it with valuable properties that make it an essential component in various advanced research and industrial processes. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemistry.